Cas no 51656-90-7 (8-methylidene-1,4-dioxaspiro[4.5]decane)

• Product Name: 8-methylidene-1,4-dioxaspiro[4.5]decane
• CAS No: 51656-90-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD07779440
• CID: 361723
• PubChem ID: 10953743
• Update Time: 2025-07-17

8-methylidene-1,4-dioxaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane, 8-methylene-
• 8-METHYLENE-1,4-DIOXASPIRO[4.5]DECANE
• 8-METHYLENE-1,4-DIOXA-SPIRO[4.5]DECANE
• RW2930
• 8-methylidene-1,4-dioxaspiro[4.5]decane
• FT-0698515
• AKOS006286385
• 8-methyene-1,4-dioxa-spiro[4.5]decane
• DTXSID20449533
• PB42961
• J-519461
• SCHEMBL12373432
• 51656-90-7
• BCA65690
• 8-methylene 1,4-dioxaspiro[4,5]decane
• A854129
• SY243188
• SCHEMBL136964
• MFCD07779440
• BCWKBPCNPHCCQS-UHFFFAOYSA-N
• BS-28653
• DB-071393

• MDL： MFCD07779440
• Inchi： 1S/C9H14O2/c1-8-2-4-9(5-3-8)10-6-7-11-9/h1-7H2
• InChI Key： BCWKBPCNPHCCQS-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(=C)CC2

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 1.85970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 8-methylidene-1,4-dioxaspiro[4.5]decane

8-Methylidene-1,4-dioxaspiro[4.5]decane (CAS No. 51656-90-7): An Overview of Its Structure, Properties, and Applications

8-Methylidene-1,4-dioxaspiro[4.5]decane (CAS No. 51656-90-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This spirocyclic compound is characterized by its distinctive spiro structure, which consists of a central oxygen atom linking two cyclohexane rings, with a methylidene group attached to the eighth carbon atom. The compound's molecular formula is C₁₂H₁₈O₂, and its molecular weight is approximately 198.27 g/mol.

The spiro structure of 8-methylidene-1,4-dioxaspiro[4.5]decane imparts unique physical and chemical properties that make it a valuable building block in various synthetic pathways. One of the key features of this compound is its high thermal stability, which allows it to withstand elevated temperatures without significant decomposition. This property is particularly advantageous in processes that require high-temperature conditions, such as polymer synthesis and catalytic reactions.

In terms of solubility, 8-methylidene-1,4-dioxaspiro[4.5]decane exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate. However, it is relatively insoluble in water, which can be beneficial for applications where hydrophobicity is desired. The compound's low polarity also makes it suitable for use in non-polar environments.

Recent research has explored the potential applications of 8-methylidene-1,4-dioxaspiro[4.5]decane in the development of novel materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a precursor for the synthesis of spirocyclic derivatives with enhanced biological activity. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anti-cancer treatments.

In the context of materials science, 8-methylidene-1,4-dioxaspiro[4.5]decane has been investigated for its potential to form stable and robust polymers with unique mechanical properties. A recent study published in Macromolecules demonstrated that copolymers containing this compound exhibited improved tensile strength and elasticity compared to traditional polymers. These findings suggest that 8-methylidene-1,4-dioxaspiro[4.5]decane could be a valuable component in the development of advanced materials for applications such as coatings, adhesives, and biomedical devices.

The synthetic versatility of 8-methylidene-1,4-dioxaspiro[4.5]decane has also been leveraged in the design of novel catalysts and ligands. A study published in Chemical Communications reported the synthesis of a series of spirocyclic ligands derived from this compound, which were found to be highly effective in asymmetric catalysis reactions. These ligands demonstrated excellent enantioselectivity and catalytic activity, making them promising candidates for use in industrial-scale chemical processes.

From an environmental perspective, 8-methylidene-1,4-dioxaspiro[4.5]decane has been evaluated for its biodegradability and toxicity profiles. Preliminary studies have indicated that this compound exhibits low toxicity to aquatic organisms and can be readily biodegraded under aerobic conditions. These findings suggest that 8-methylidene-1,4-dioxaspiro[4.5]decane may be a more environmentally friendly alternative to certain conventional chemicals used in industrial processes.

In conclusion, 8-methylidene-1,4-dioxaspiro[4.5]decane (CAS No. 51656-90-7) is a multifaceted compound with a wide range of potential applications in organic chemistry, materials science, and pharmaceutical research. Its unique spiro structure and favorable physical properties make it an attractive building block for the development of novel materials and therapeutics. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in the scientific community.